Cas no 767318-96-7 (1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(3,5-DIMETHYLPHENYL)-)

1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(3,5-DIMETHYLPHENYL)- structure
767318-96-7 structure
Product Name:1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(3,5-DIMETHYLPHENYL)-
CAS No:767318-96-7
MF:C46H34N4
MW:642.788970470428
CID:3179453
PubChem ID:59010486
Update Time:2025-04-21

1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(3,5-DIMETHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(3,5-DIMETHYLPHENYL)-
    • SCHEMBL10032328
    • 1,3-Bis(9-(3,5-dimethylphenyl)-1,10-phenanthrolin-2-yl)benzene
    • 767318-96-7
    • Inchi: 1S/C46H34N4/c1-27-20-28(2)23-37(22-27)41-18-14-33-10-8-31-12-16-39(47-43(31)45(33)49-41)35-6-5-7-36(26-35)40-17-13-32-9-11-34-15-19-42(50-46(34)44(32)48-40)38-24-29(3)21-30(4)25-38/h5-26H,1-4H3
    • InChI Key: NDHCYFLESGIMTA-UHFFFAOYSA-N
    • SMILES: N1C(=CC=C2C=CC3=CC=C(C4C=C(C)C=C(C)C=4)N=C3C=12)C1C=CC=C(C=1)C1=CC=C2C=CC3=CC=C(C4C=C(C)C=C(C)C=4)N=C3C2=N1

Computed Properties

  • Exact Mass: 642.27834710Da
  • Monoisotopic Mass: 642.27834710Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 4
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.1
  • Topological Polar Surface Area: 51.6Ų

1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(3,5-DIMETHYLPHENYL)- Related Literature

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